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Compound of Interest

Compound Name: Ytterbium hydroxide (Yb(OH)3)

Cat. No.: B090983

For Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the historical discovery of ytterbium, leading to the
characterization of its hydroxide. It provides a detailed look at the early experimental protocols,
the logical progression of its discovery, and the modern understanding of its physicochemical
properties, tailored for a scientific audience.

Executive Summary

The story of ytterbium hydroxide is intrinsically linked to the discovery of the element ytterbium
itself. This journey, beginning in the late 19th century, is a testament to the meticulous and
arduous process of separating the rare earth elements. The element was first identified as an
oxide, "ytterbia," in 1878 by Jean Charles Galissard de Marignac.[1][2] However, this "ytterbia"
was later revealed to be a mixture, and it wasn't until 1907 that Georges Urbain isolated a purer
form.[1][3] The characterization of ytterbium compounds, including the hydroxide, followed
these foundational discoveries. While detailed quantitative data from the 19th century is scarce
due to the initial impurity of the samples, modern techniques have fully elucidated the
properties of ytterbium hydroxide, a compound formed from the reaction of ytterbium metal with
water or by precipitation from a solution containing Yb3* ions.[1][3] This guide reconstructs the
historical experimental methods and presents current quantitative data on the properties and
synthesis of ytterbium(lll) hydroxide.

Historical Context and Discovery Timeline
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The discovery of ytterbium is rooted in the analysis of minerals from the Ytterby quarry in
Sweden, which is the source of names for several rare earth elements including yttrium,
terbium, and erbium.[3][4]

The Discovery of "Ytterbia" by Marighac (1878)

In 1878, the Swiss chemist Jean Charles Galissard de Marignac was investigating the earth
"erbia," which had been extracted from the mineral gadolinite.[1][5] Through a process of
thermal decomposition, he successfully separated a new, distinct earth. He heated erbium
nitrate until it decomposed, then treated the resulting residue with water.[3][6] This process
yielded two components: a red oxide, which was erbium oxide, and a new, unknown white
powder.[3][4] Marignac named this new white earth "ytterbia" (ytterbium oxide, Yb203) and
proposed that it was the oxide of a new element, which he named "ytterbium™.[1][6]

The Separation of Ytterbium and Lutetium by Urbain
(1907)

For nearly three decades, Marignac's ytterbia was considered a pure substance. However, in
1907, French chemist Georges Urbain demonstrated that it was, in fact, a mixture of two
different earths.[1][5] Using a painstaking process of fractional crystallization of ytterbium
nitrate from a nitric acid solution, he separated ytterbia into two components.[4] He named
them "neoytterbia” and "lutecia.” The element from neoytterbia was eventually given the name
ytterbium, while lutecia was the oxide of the newly discovered element, lutetium.[1] Around the
same time, Austrian chemist Carl Auer von Welsbach independently performed a similar
separation.[1]

The logical progression from the initial mineral discovery to the isolation of the distinct elements
is visualized below.
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Figure 1. Logical timeline of the discovery of Ytterbium.

Experimental Protocols

While detailed historical records of reagent quantities and apparatus are not fully preserved in
modern summaries, the methodologies can be reconstructed based on the descriptions
provided by the discoverers.

Reconstructed Historical Protocol: Marignhac's
Separation of Ytterbia

This protocol is based on the described method used by Jean Charles Galissard de Marignac
in 1878 to first isolate ytterbia.[2][3][6]

 Starting Material: Purified "erbia" (erbium nitrate, Er(NOs)s), which was unknowingly a
mixture containing what would become ytterbium and lutetium.

» Decomposition: The erbium nitrate was placed in a suitable vessel (likely a porcelain
crucible) and heated strongly. The nitrate decomposes, releasing nitrogen oxides and leaving
behind a solid residue of the mixed oxides.

o Reaction (simplified): 2 Er(NOs)3(s) — Er20s(s) + 6 NO2(g) + 1.5 O2(g)
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o Extraction: The resulting solid oxide residue was allowed to cool. Water was then added to

the residue to extract any soluble components.
e Separation: The mixture was filtered. Marignac observed two distinct fractions:
o Insoluble Red Solid: Identified as erbium oxide.

o Dissolved Fraction: Upon evaporation or further treatment, this yielded a white solid, which

he named ytterbia (ytterbium oxide).

The experimental workflow for this foundational discovery is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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